4-{[(2-phenylpropyl)amino]methyl}benzoic acid hydrochloride

• IUPAC Name: 4-[(2-phenylpropylamino)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C17H19NO2.ClH/c1-13(15-5-3-2-4-6-15)11-18-12-14-7-9-16(10-8-14)17(19)20;/h2-10,13,18H,11-12H2,1H3,(H,19,20);1H
• InChI Key: XJSZSXIDGWJOBA-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=C(C=C1)C(=O)O)C2=CC=CC=C2.Cl
• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol

Description

4-{[(2-phenylpropyl)amino]methyl}benzoic acid hydrochloride is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as PPM-18 and has been studied for its ability to modulate the activity of certain receptors in the body.

Mechanism of Action

PPM-18 modulates the activity of the dopamine D2 receptor and the sigma-1 receptor by binding to these receptors and altering their conformation. This results in changes in the receptor's activity, which can lead to changes in neurotransmitter release, cell signaling, and apoptosis. PPM-18 has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
PPM-18 has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential use in the treatment of Parkinson's disease. PPM-18 has also been shown to have neuroprotective effects, which may be due to its antioxidant properties. In addition, PPM-18 has been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

PPM-18 has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in large quantities with high purity. It has also been shown to have low toxicity, which makes it suitable for in vitro and in vivo experiments. However, PPM-18 has some limitations for lab experiments. It is a hydrophilic compound that may have limited bioavailability in vivo. In addition, its mechanism of action is not fully understood, which may limit its potential use in certain experiments.

Future Directions

There are several future directions for the study of PPM-18. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders. Another direction is to study its mechanism of action in more detail, which may lead to the development of more potent and selective compounds. Additionally, PPM-18 may be used as a tool compound to study the role of the dopamine D2 receptor and the sigma-1 receptor in various physiological processes.

Scientific Research Applications

PPM-18 has been studied extensively for its potential therapeutic applications. It has been shown to modulate the activity of certain receptors in the body, including the dopamine D2 receptor and the sigma-1 receptor. These receptors are involved in various physiological processes, including neurotransmission, cell signaling, and apoptosis. PPM-18 has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and depression.